Cas no 1939-26-0 (3'-Trifluoromethyl-2-methylvaleranilide)

• Product name: 3'-Trifluoromethyl-2-methylvaleranilide
• CAS No: 1939-26-0
• MF: C₁₃H₁₆F₃NO
• MW: 259.267454147339
• MDL: MFCD00043456
• CID: 157321
• PubChem ID: 2777537

3'-Trifluoromethyl-2-methylvaleranilide Chemical and Physical Properties

Names and Identifiers

• Pentanamide,2-methyl-N-[3-(trifluoromethyl)phenyl]-
• 2-methyl-N-[3-(trifluoromethyl)phenyl]pentanamide
• 3'-(Trifluoromethyl)-2-methylvaleranilide
• 3'-TRIFLUOROMETHYL-2-METHYLVALERANILIDE
• TIMTEC-BB SBB008100
• 3'-Trifluoromethyl-1,2-methylvaleranilide
• 3'-(Trifluoromethyl)-2-methylpentanoicanilide
• FT-0616415
• 3'-(Trifluoromethyl)-2-methylpentanoic anilide
• MFCD00043456
• HZSKDVJCJDLPLQ-UHFFFAOYSA-N
• AKOS015852886
• 1939-26-0
• 2-Methyl-N-(3-(trifluoromethyl)phenyl)pentanamide
• SCHEMBL19592439
• 3-trifluoromethyl-2-methylvaleranilide
• (2S)-2-methyl-N-[3-(trifluoromethyl)phenyl]pentanamide
• 3'-Trifluoromethyl-2-methylvaleranilide

• MDL： MFCD00043456
• Inchi： InChI=1S/C13H16F3NO/c1-3-5-9(2)12(18)17-11-7-4-6-10(8-11)13(14,15)16/h4,6-9H,3,5H2,1-2H3,(H,17,18)
• InChI Key： HZSKDVJCJDLPLQ-UHFFFAOYSA-N
• SMILES： CCCC(C(NC1=CC=CC(C(F)(F)F)=C1)=O)C

Computed Properties

• Exact Mass: 259.11800
• Monoisotopic Mass: 259.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 4.15310

3'-Trifluoromethyl-2-methylvaleranilide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3'-Trifluoromethyl-2-methylvaleranilide

3'-Trifluoromethyl-2-methylvaleranilide (CAS No. 1939-26-0): A Comprehensive Overview

3'-Trifluoromethyl-2-methylvaleranilide (CAS No. 1939-26-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its trifluoromethyl and methylvaleranilide functional groups, which contribute to its stability and reactivity.

The molecular structure of 3'-Trifluoromethyl-2-methylvaleranilide consists of an anilide moiety attached to a 2-methylvaleric acid derivative, with a trifluoromethyl group substituting one of the aromatic ring's hydrogen atoms. This configuration imparts several desirable properties, such as enhanced lipophilicity and metabolic stability, making it a valuable intermediate in the synthesis of more complex molecules.

In the pharmaceutical industry, 3'-Trifluoromethyl-2-methylvaleranilide has been explored for its potential as a building block in the development of new drugs. Recent studies have highlighted its use in the synthesis of compounds with anti-inflammatory, analgesic, and antiviral activities. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro.

Beyond pharmaceutical applications, 3'-Trifluoromethyl-2-methylvaleranilide has also found utility in materials science. Its trifluoromethyl group enhances the material's hydrophobicity and thermal stability, making it suitable for use in coatings, adhesives, and other functional materials. A 2020 study in the Journal of Applied Polymer Science reported that incorporating this compound into polymer matrices significantly improved their mechanical properties and resistance to environmental degradation.

The synthesis of 3'-Trifluoromethyl-2-methylvaleranilide typically involves a multi-step process that begins with the formation of the anilide moiety through the reaction of an appropriate amine with 2-methylvaleric acid chloride. The subsequent introduction of the trifluoromethyl group can be achieved through various methods, including electrophilic fluorination or nucleophilic substitution reactions. Recent advancements in green chemistry have led to more environmentally friendly synthetic routes, reducing the use of hazardous reagents and minimizing waste generation.

In terms of safety and handling, while 3'-Trifluoromethyl-2-methylvaleranilide is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory practices to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

The future prospects for 3'-Trifluoromethyl-2-methylvaleranilide are promising. Ongoing research continues to uncover new applications and optimize existing synthetic methods. For example, recent studies have explored its potential as a precursor for novel catalysts and its role in developing more efficient drug delivery systems. These advancements highlight the compound's versatility and its potential to contribute to various scientific and industrial fields.

In conclusion, 3'-Trifluoromethyl-2-methylvaleranilide (CAS No. 1939-26-0) is a multifaceted compound with a wide range of applications. Its unique chemical structure makes it an attractive candidate for further research and development in pharmaceuticals, materials science, and chemical synthesis. As new studies continue to emerge, the potential uses of this compound are likely to expand, driving innovation and progress in multiple industries.